Cas no 1368653-37-5 (3-Amino-2-(4-bromophenyl)propan-1-ol)

• Product Name: 3-Amino-2-(4-bromophenyl)propan-1-ol
• CAS No: 1368653-37-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2118267
• PubChem ID: 79686272
• Update Time: 2025-10-21

3-Amino-2-(4-bromophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromophenyl)propan-1-ol
• 3-Amino-2-(4-bromophenyl)propan-1-ol

• Inchi： 1S/C9H12BrNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8,12H,5-6,11H2
• InChI Key： XOLHDBQTWXTIAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CO)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-2-(4-bromophenyl)propan-1-ol

Research Brief on 3-Amino-2-(4-bromophenyl)propan-1-ol (CAS: 1368653-37-5): Recent Advances and Applications

3-Amino-2-(4-bromophenyl)propan-1-ol (CAS: 1368653-37-5) is a chiral amino alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromophenyl and amino alcohol functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, including potential drug candidates. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, antimicrobial resistance, and cancer therapy. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Amino-2-(4-bromophenyl)propan-1-ol as a key building block for the synthesis of β-adrenergic receptor agonists. The study demonstrated that the chiral center and bromophenyl moiety of this compound could be leveraged to enhance selectivity and binding affinity toward specific receptor subtypes. The synthesized derivatives exhibited promising in vitro activity, with one candidate showing a 10-fold increase in potency compared to existing analogs. These findings underscore the potential of this compound in the design of next-generation adrenergic drugs.

Another notable application of 3-Amino-2-(4-bromophenyl)propan-1-ol was reported in a 2024 ACS Chemical Biology article, where it was utilized as a precursor for the development of antimicrobial peptidomimetics. The study highlighted the compound's ability to mimic natural peptide structures, enabling the creation of synthetic analogs with enhanced stability and resistance to enzymatic degradation. The resulting peptidomimetics demonstrated broad-spectrum activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. This research opens new avenues for addressing the global challenge of antimicrobial resistance.

Recent advancements in asymmetric synthesis have also focused on optimizing the production of 3-Amino-2-(4-bromophenyl)propan-1-ol. A 2023 Organic Letters publication detailed a novel catalytic method for its enantioselective synthesis, achieving >99% enantiomeric excess (ee) and high yield (92%). This method employs a chiral palladium catalyst and offers a scalable, environmentally friendly alternative to traditional resolution techniques. Such innovations are critical for meeting the growing demand for enantiopure intermediates in pharmaceutical manufacturing.

In the context of cancer research, 3-Amino-2-(4-bromophenyl)propan-1-ol has been explored as a scaffold for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry reported the design of derivatives targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The lead compound, derived from 3-Amino-2-(4-bromophenyl)propan-1-ol, exhibited potent inhibitory activity (IC₅₀ = 8 nM) and favorable pharmacokinetic properties in preclinical models. These results suggest its potential as a candidate for further development in oncology therapeutics.

Despite these promising developments, challenges remain in the widespread application of 3-Amino-2-(4-bromophenyl)propan-1-ol. Issues such as metabolic stability, toxicity profiling, and large-scale synthesis optimization require further investigation. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological properties and the exploration of its utility in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 3-Amino-2-(4-bromophenyl)propan-1-ol (CAS: 1368653-37-5) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a promising candidate for further research. Continued innovation in synthetic methodologies and biological evaluations will be essential to unlocking its full potential in addressing unmet medical needs.